Cas no 27330-46-7 (Isothiazole, 3,4-dimethyl-)

• Product Name: Isothiazole, 3,4-dimethyl-
• CAS No: 27330-46-7
• MF: C₅H₇NS
• MW: 113.180779695511
• CID: 1429981
• PubChem ID: 574808
• Update Time: 2025-04-20

Isothiazole, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 3,4-dimethyl-
• 3,4-dimethyl-1,2-thiazole
• 3,4-dimethyl isothiazole
• 27330-46-7
• DTXSID50341677
• OLICQMSZRKFIIN-UHFFFAOYSA-N
• AKOS006370737
• 3,4-Dimethylisothiazole
• SCHEMBL765337

• Inchi： 1S/C5H7NS/c1-4-3-7-6-5(4)2/h3H,1-2H3
• InChI Key： OLICQMSZRKFIIN-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(C)=N1

Computed Properties

• Exact Mass: 113.03001
• Monoisotopic Mass: 113.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89